3-(4-Acetylphenyl)-N-(2-hydroxyethyl)prop-2-enamide

• CAS No.: 88332-37-0
• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol
• IUPAC Name: 3-(4-acetylphenyl)-N-(2-hydroxyethyl)prop-2-enamide
• InChI: InChI=1S/C13H15NO3/c1-10(16)12-5-2-11(3-6-12)4-7-13(17)14-8-9-15/h2-7,15H,8-9H2,1H3,(H,14,17)
• InChI Key: AMSFBPFZAZVTNT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C=CC(=O)NCCO

Description

3-(4-Acetylphenyl)-N-(2-hydroxyethyl)prop-2-enamide is a useful research compound. Its molecular formula is C13H15NO3 and its molecular weight is 233.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 9.5 g (0.05 mole) of 4-acetylcinnamic acid [obtained according to G. H. Cleland, J. Org. Chem., 34, 744 (1969)], of 30 g of thionyl chloride and 40 cc of benzene was brought to reflux for 20 minutes. The solution was concentrated dry under low pressure. The residual solid was dissolved in 100 cc of dioxane and the resulting solution was added, dropy by drop at a temperature of 20° C., to a solution of 9.3 g (0.15 mole) of ethanolamine in 50 cc of dioxane. The mixture was stirred for 1 hour at room temperature, poured into a mixture of 500 g of ice and 20 cc of 10N hydrochloric acid then extracted with chloroform. The organic phase was washed with water and dried on sodium sulfate. By evaporation of the solvent under low pressure there was obtained N-(2-hydroxyethyl)-4-acetylcinnamamide which was purified by recrystallization in ethylacetate. Melting point=124°-125° C. Yield: 4.2 g (36% of theory).